Cas no 98431-93-7 (Propan-2-yl 3-isocyanatopropanoate)

• Product Name: Propan-2-yl 3-isocyanatopropanoate
• CAS No: 98431-93-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5759696
• PubChem ID: 28505696
• Update Time: 2023-11-15

Propan-2-yl 3-isocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

• 98431-93-7
• EN300-1458577
• propan-2-yl 3-isocyanatopropanoate
• AKOS006304287
• Propan-2-yl 3-isocyanatopropanoate

• Inchi： 1S/C7H11NO3/c1-6(2)11-7(10)3-4-8-5-9/h6H,3-4H2,1-2H3
• InChI Key： KGDLAQVAAYBRDD-UHFFFAOYSA-N
• SMILES： O(C(CCN=C=O)=O)C(C)C

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates